N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-23-17-10-6-5-9-14(17)16(21-23)12-20-19(24)15-11-18(25-22-15)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10,12H2,1H3,(H,20,24)
• InChI Key: VWEGKWHCIKGVCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
BenchChem offers high-quality N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism of Compounds

A study by Renzulli et al. (2011) discusses the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, highlighting how such compounds are metabolized in humans and their elimination pathways. This research provides insights into the metabolic fate of complex molecules in medical research, especially those targeting receptor pathways for conditions like insomnia (Renzulli et al., 2011).

Pharmacokinetics and Exposure Equivalence

Another study evaluated the exposure equivalence and safety of temozolomide by intravenous infusion and oral administration, focusing on pharmacokinetics. This type of research is crucial for understanding how different administration routes can affect drug efficacy and safety, which is applicable to a wide range of compounds in medical research (Diez et al., 2009).

Metabolite Identification in Human Subjects

Research by Schettgen et al. (2021) on the metabolism of chloromethylisothiazolinone and methylisothiazolinone in human volunteers after oral dosage emphasizes the importance of identifying and understanding the kinetics of urinary metabolites. Identifying specific metabolites can help in assessing exposure and potential toxic effects of chemicals, which is essential in environmental health and safety studies (Schettgen et al., 2021).

Amyloid Deposits Visualization with PET

A study on the visualization of amyloid deposits in the heart using PET and 11C-PIB by Antoni et al. (2013) demonstrates the application of advanced imaging techniques to detect specific pathological conditions. Such research has significant implications for diagnosing and understanding the progression of diseases like cardiac amyloidosis, showcasing the utility of chemical compounds in diagnostic imaging (Antoni et al., 2013).